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Compound of Interest

Compound Name: BW 245C

CAS No.: 78420-14-1

Cat. No.: B1258413

Get Quote

Part 1: Executive Summary & Mechanism
BW 245C is a high-affinity, selective agonist for the Prostaglandin D2 receptor 1 (DP1).[1]

Unlike the endogenous ligand Prostaglandin D2 (PGD2), which activates both DP1 and DP2

(CRTH2) receptors, BW 245C retains high selectivity for DP1, making it the gold-standard tool

for isolating DP1-mediated signaling pathways, such as vasodilation, inhibition of platelet

aggregation, and modulation of allergic inflammation.

Mechanism of Action
BW 245C binds to the Gs-coupled DP1 receptor.[2] This interaction triggers a conformational

change that activates Adenylyl Cyclase (AC), leading to a rapid intracellular accumulation of

cyclic AMP (cAMP) and subsequent activation of Protein Kinase A (PKA).
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Figure 1:Signal transduction pathway of BW 245C via the DP1-Gs-cAMP axis.[2][3]

Part 2: Chemical Properties & Handling
Proper handling is critical to maintain the bioactivity of BW 245C. It is a hydantoin derivative

and is generally more stable than natural prostaglandins, but it requires specific solvent

conditions.

Physicochemical Data
Molecular Weight: 368.5 g/mol [4][5][6]

Chemical Formula: C₁₉H₃₂N₂O₅[4][5]

Appearance: Crystalline solid[4][5][6][7]

Solubility & Stock Preparation
Critical Note: Aqueous solutions of BW 245C are unstable. Do not store aqueous dilutions for

more than 24 hours.
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Solvent Solubility Limit
Recommended
Stock Conc.[7][8]
[9]

Storage Stability

DMSO ~50 mg/mL 10 mM or 50 mM
High (-20°C, >6

months)

Ethanol ~50 mg/mL 10 mM
High (-20°C, >6

months)

PBS (pH 7.2) ~2.4 mg/mL Working Dilution Only
Unstable (Use

immediately)

Protocol: Preparation of 10 mM Stock Solution
Weigh 3.68 mg of BW 245C.[5]

Dissolve in 1.0 mL of high-grade anhydrous DMSO (or Ethanol).

Vortex until completely dissolved (solution should be clear).

Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles.

Store at -20°C.

Part 3: Effective Concentrations (Dose-Response)
The effective concentration of BW 245C depends heavily on the cell type and the specific

assay readout. It is highly potent, with activity often in the low nanomolar range.

Validated Concentration Ranges
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Assay Type Cell System
Effective
Concentration
(EC50 / IC50)

Working
Range

Ref

Binding Affinity
Human Platelet

Membranes
Ki = 0.9 nM N/A [1, 2]

cAMP

Accumulation

HEK293 (hDP1

stable)
EC50 = 0.7 nM 0.1 nM – 100 nM [2]

Platelet

Aggregation

Human Platelets

(ADP-induced)

IC50 = 2.5 - 8.7

nM
1 nM – 50 nM [1, 3]

Platelet

Aggregation
Rat Platelets IC50 = ~250 nM 100 nM – 1 µM [1]

Fibroblast

Proliferation
Lung Fibroblasts

Micromolar (1-10

µM)
1 µM – 10 µM [4]

Expert Insight:

Species Specificity: Note the significant difference between Human (IC50 ~2.5 nM) and Rat

(IC50 ~250 nM) platelets. Ensure you adjust your dose range based on the species origin of

your cells.

Selectivity Window: At concentrations > 1 µM, BW 245C may begin to show off-target activity

or cross-reactivity with EP receptors (specifically EP2/EP4). For strict DP1 selectivity, stay

below 100 nM if possible.

Part 4: Experimental Protocols
Protocol A: In Vitro cAMP Accumulation Assay
Objective: To measure DP1 receptor activation in HEK293 cells or primary cultures.

Materials:

BW 245C (10 mM Stock in DMSO)

IBMX (Phosphodiesterase inhibitor, 500 µM final)
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Assay Buffer (HBSS + 20 mM HEPES, pH 7.4)

cAMP detection kit (e.g., HTRF, ELISA, or GloSensor)

Step-by-Step Procedure:

Cell Seeding: Seed cells (e.g., HEK293-DP1) at 2,000–5,000 cells/well in a 384-well plate (or

appropriate density for your format). Incubate overnight.

Preparation of Agonist Plate:

Thaw 10 mM BW 245C stock.

Perform serial dilutions (1:10) in Assay Buffer containing 500 µM IBMX.

Recommended Dilution Series (Final concentrations): 1 µM, 100 nM, 10 nM, 1 nM, 0.1

nM, 0.01 nM, Vehicle (DMSO only).

Note: Ensure final DMSO concentration on cells is < 0.5% to avoid solvent toxicity.

Stimulation:

Remove culture media from cells.

Add 10-20 µL of the diluted BW 245C solutions to the cells.

Incubate for 30–45 minutes at 37°C. (cAMP response is rapid; longer incubations may

lead to degradation or desensitization).

Detection:

Lyse cells and detect cAMP according to your kit's manufacturer instructions.

Analysis:

Plot Log[Concentration] vs. Response.

Fit data to a sigmoidal dose-response curve (4-parameter logistic) to calculate EC50.
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Protocol B: Inhibition of Platelet Aggregation
Objective: To validate functional inhibition of aggregation in platelet-rich plasma (PRP).

Preparation: Isolate PRP from human whole blood using standard centrifugation (e.g., 200 x

g for 15 min).

Pre-Incubation:

Aliquot PRP into aggregometer cuvettes.

Add BW 245C (Target final conc: 1 nM – 100 nM) or Vehicle.

Incubate for 1–2 minutes at 37°C.

Induction:

Add agonist (e.g., ADP 5-10 µM or Collagen) to induce aggregation.

Measurement: Monitor light transmission (aggregation) for 5–10 minutes.

Result: BW 245C should dose-dependently inhibit the aggregation amplitude.[4][6]

Part 5: Troubleshooting & Optimization
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Problem Possible Cause Solution

Inconsistent EC50 values Aqueous instability

Prepare working dilutions

immediately before use. Do

not store diluted drug in

PBS/Media.

Low Signal / No Response Receptor Desensitization

DP1 desensitizes rapidly.

Ensure incubation time is short

(30-60 min) for cAMP assays.

High Background High DMSO concentration

Keep final DMSO < 0.1% -

0.5%. Run a Vehicle control to

normalize.

Precipitation Solubility limit exceeded

Do not exceed 50 µM in

aqueous buffer without

verifying solubility. Use BSA

(0.1%) in buffer to help

solubilize hydrophobic ligands.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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